((1R,3AS,5aR,5bR,7aR,11aR,11bR,13aR,13bR)-5a,5b,8,8,11a-pentamethyl-9-oxo-1-(prop-1-en-2-yl)icosahydro-3aH-cyclopenta[a]chrysen-3a-yl)methyl acetate

• IUPAC Name: [(1R,3aS,5aR,5bR,7aR,11aR,11bR,13aR,13bR)-5a,5b,8,8,11a-pentamethyl-9-oxo-1-prop-1-en-2-yl-2,3,4,5,6,7,7a,10,11,11b,12,13,13a,13b-tetradecahydro-1H-cyclopenta[a]chrysen-3a-yl]methyl acetate
• InChI: InChI=1S/C32H50O3/c1-20(2)22-11-16-32(19-35-21(3)33)18-17-30(7)23(27(22)32)9-10-25-29(6)14-13-26(34)28(4,5)24(29)12-15-31(25,30)8/h22-25,27H,1,9-19H2,2-8H3/t22-,23+,24-,25+,27+,29-,30+,31+,32+/m0/s1
• InChI Key: KONAXQKGWYDUTG-MOFGVCBJSA-N
• Canonical SMILES: CC(=C)C1CCC2(C1C3CCC4C5(CCC(=O)C(C5CCC4(C3(CC2)C)C)(C)C)C)COC(=O)C
• Isomeric SMILES: CC(=C)[C@@H]1CC[C@]2([C@H]1[C@H]3CC[C@@H]4[C@]5(CCC(=O)C([C@@H]5CC[C@]4([C@@]3(CC2)C)C)(C)C)C)COC(=O)C
• Molecular Formula: C32H50O3
• Molecular Weight: 482.7 g/mol

Description

3-Oxobetulin acetate is a derivative of the cholesterol biosynthesis inhibitor betulin. It inhibits the growth of P388 murine lymphocytic leukemia cells (EC50 = 0.12 µg/ml), as well as human MCF-7 breast, SF-268 CNS, H460 lung, and KM20L2 colon cancer cells (GI50s = 8, 10.6, 5.2, and 12.7 µg/ml, respectively), but not BxPC-3 pancreas or DU145 prostate cancer cells (GI50s = >10 µg/ml for both). 3-Oxobetulin acetate inhibits replication of X4 tropic recombinant HIV (NL4.3-Ren) in MT-2 lymphoblastoid cells (IC50 = 13.4 µM). It is also active against L. donovani amastigotes when used at a concentration of 50 µM.

Scientific Research Applications

Metabolic Studies and Imaging

• Acetate in Metabolism and Imaging : Acetate, including labeled variants like [1-carbon-11]acetate, has been used in studies to measure myocardial oxygen consumption and blood flow using PET imaging. This demonstrates acetate's utility in non-invasively studying metabolic processes and cardiovascular function in humans (Sun et al., 1998).

Diagnostic and Therapeutic Research

• Use in Diagnostics : Acetate's metabolism has been explored for diagnostic purposes, such as in the tracing of Krebs cycle activity in the liver and assessing gluconeogenesis. Studies utilizing [2-14C]acetate and similar compounds have provided insights into metabolic pathways, offering potential diagnostic markers for metabolic and liver diseases (Schumann et al., 1991).

Environmental and Health Impact Studies

• Exposure and Impact Studies : Research on environmental phenols, including parabens and acetates, has shed light on human exposure levels and potential health impacts. These studies contribute to our understanding of the ubiquity of chemical exposure in daily life and its implications for public health (Moos et al., 2014).

Biochemical Research

• Biochemical and Cellular Mechanisms : Studies involving acetate have explored its roles in various biochemical pathways, including its influence on appetite regulation through central homeostatic mechanisms. This highlights acetate's significance in metabolic regulation and potential therapeutic applications (Frost et al., 2014).